Cas no 1183776-28-4 ((5-bromo-1-ethyl-1H-1,3-benzodiazol-2-yl)methanamine)

• Product Name: (5-bromo-1-ethyl-1H-1,3-benzodiazol-2-yl)methanamine
• CAS No: 1183776-28-4
• MF: C₁₀H₁₂BrN₃
• MW: 254.12638092041
• CID: 4575894
• PubChem ID: 60784430
• Update Time: 2025-06-09

(5-bromo-1-ethyl-1H-1,3-benzodiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-bromo-1-ethyl-1H-1,3-benzodiazol-2-yl)methanamine

• Inchi： 1S/C10H12BrN3/c1-2-14-9-4-3-7(11)5-8(9)13-10(14)6-12/h3-5H,2,6,12H2,1H3
• InChI Key： VDQZWQIWJJVFRQ-UHFFFAOYSA-N
• SMILES： C1(CN)N(CC)C2=CC=C(Br)C=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (5-bromo-1-ethyl-1H-1,3-benzodiazol-2-yl)methanamine

Comprehensive Overview of (5-bromo-1-ethyl-1H-1,3-benzodiazol-2-yl)methanamine (CAS No. 1183776-28-4)

The compound (5-bromo-1-ethyl-1H-1,3-benzodiazol-2-yl)methanamine, identified by its CAS No. 1183776-28-4, is a specialized benzodiazole derivative with significant potential in pharmaceutical and biochemical research. This molecule features a 5-bromo substitution on the benzodiazole ring, coupled with an ethyl group at the 1-position and a methanamine functional group at the 2-position. Its unique structure makes it a valuable intermediate in the synthesis of novel therapeutic agents, particularly in the fields of oncology and neurology.

Recent advancements in drug discovery have highlighted the importance of benzodiazole derivatives due to their versatile pharmacological properties. Researchers are increasingly focusing on compounds like (5-bromo-1-ethyl-1H-1,3-benzodiazol-2-yl)methanamine for their potential to modulate enzyme activity and receptor interactions. The presence of the bromine atom enhances the compound's reactivity, enabling precise modifications for targeted drug design. This aligns with the growing demand for small-molecule inhibitors and biomarkers in precision medicine.

In the context of AI-driven drug discovery, CAS No. 1183776-28-4 has garnered attention as a candidate for virtual screening and molecular docking studies. Computational models predict its affinity for specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs), which are critical in disease pathways. This synergy between synthetic chemistry and machine learning underscores the compound's relevance in modern pharmaceutical R&D.

From a synthetic chemistry perspective, the methanamine moiety in (5-bromo-1-ethyl-1H-1,3-benzodiazol-2-yl)methanamine offers a reactive handle for further derivatization. Chemists can exploit this feature to create libraries of analogs, facilitating structure-activity relationship (SAR) studies. Such efforts are pivotal in optimizing drug candidates for enhanced efficacy and reduced side effects, a priority in the drug development pipeline.

Environmental and regulatory considerations also play a role in the application of this compound. While CAS No. 1183776-28-4 is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound's stability under various conditions is a subject of ongoing research, particularly in the context of green chemistry initiatives aimed at minimizing waste and improving sustainability in chemical synthesis.

In summary, (5-bromo-1-ethyl-1H-1,3-benzodiazol-2-yl)methanamine represents a promising scaffold in medicinal chemistry. Its structural features and reactivity profile position it as a key player in the development of next-generation therapeutics. As the scientific community continues to explore its applications, this compound is likely to feature prominently in publications and patents, driving innovation in life sciences and biotechnology.